![molecular formula C17H17FN2O3 B7583975 Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate](/img/structure/B7583975.png)
Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate, also known as MPFC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. MPFC is a derivative of pyridine and has been shown to possess a wide range of biological activities, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate is not fully understood. However, it has been suggested that Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate may act by inhibiting the activity of certain enzymes or receptors in the body, leading to its observed biological effects.
Biochemical and Physiological Effects:
Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and alleviate pain. Additionally, Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate has been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate in lab experiments is its versatility. It has been shown to possess a wide range of biological activities, making it a useful tool for studying various physiological and biochemical processes. However, one of the major limitations of using Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate is its potential toxicity. Further studies are needed to determine the optimal dosage and administration of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate to minimize any potential adverse effects.
Future Directions
There are several potential future directions for research on Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate. One area of interest is the development of novel drugs based on the structure of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate and its potential applications in the treatment of various diseases. Finally, more research is needed to determine the optimal dosage and administration of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate to minimize any potential adverse effects.
Synthesis Methods
The synthesis of Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate involves a multistep process that requires several chemical reagents and intermediates. The first step involves the preparation of 4-fluorophenylacetic acid, which is then converted into the corresponding acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 2-aminomethylpyridine to form the amide intermediate. Finally, the amide intermediate is treated with methyl chloroformate to yield the final product, Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate.
Scientific Research Applications
Methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of novel drugs.
properties
IUPAC Name |
methyl 4-[2-(4-fluorophenyl)propan-2-ylcarbamoyl]pyridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3/c1-17(2,12-4-6-13(18)7-5-12)20-15(21)11-8-9-19-14(10-11)16(22)23-3/h4-10H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFIVSZBAINSJJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)F)NC(=O)C2=CC(=NC=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.